Cas no 777885-68-4 (4-3-(trifluoromethyl)phenylazetidin-2-one)

• Product Name: 4-3-(trifluoromethyl)phenylazetidin-2-one
• CAS No: 777885-68-4
• MF: C₁₀H₈F₃NO
• MW: 215.17183303833
• MDL: MFCD06217541
• CID: 5228964
• PubChem ID: 57379218
• Update Time: 2026-03-07

4-3-(trifluoromethyl)phenylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• RARECHEM AL CA 0084
• 4-[3-(TRIFLUOROMETHYL)PHENYL]-2-AZETIDINONE
• 4-3-(trifluoromethyl)phenylazetidin-2-one

• MDL： MFCD06217541
• Inchi： 1S/C10H8F3NO/c11-10(12,13)7-3-1-2-6(4-7)8-5-9(15)14-8/h1-4,8H,5H2,(H,14,15)
• InChI Key： MFQNCAJDZYYXJU-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC(C(F)(F)F)=C2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-3-(trifluoromethyl)phenylazetidin-2-one

Introduction to 4-3-(trifluoromethyl)phenylazetidin-2-one (CAS No. 777885-68-4)

4-3-(trifluoromethyl)phenylazetidin-2-one, identified by its Chemical Abstracts Service (CAS) number 777885-68-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidinone class, characterized by a five-membered heterocyclic ring containing an oxygen atom and a nitrogen atom. The presence of a trifluoromethyl group on the phenyl ring introduces unique electronic and steric properties, making this molecule a promising candidate for various biochemical applications.

The structural features of 4-3-(trifluoromethyl)phenylazetidin-2-one contribute to its potential as a pharmacophore in drug design. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, is particularly valuable in the development of small-molecule inhibitors. Additionally, the azetidinone core is a common motif in bioactive molecules, often found in antibiotics, antivirals, and anti-inflammatory agents. This combination of structural elements suggests that 4-3-(trifluoromethyl)phenylazetidin-2-one may exhibit versatile biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets more accurately. Studies have indicated that the trifluoromethyl-substituted phenyl ring can engage in hydrophobic interactions and π-stacking with protein receptors, while the azetidinone moiety may interact through hydrogen bonding or other non-covalent forces. These insights have guided the optimization of analogs with enhanced potency and selectivity.

In the realm of drug discovery, 4-3-(trifluoromethyl)phenylazetidin-2-one has been explored as a precursor for more complex derivatives. The azetidinone scaffold can be modified through various chemical transformations, such as nucleophilic substitution or cyclization reactions, to introduce additional functional groups or alter the electronic properties of the molecule. These modifications are crucial for fine-tuning the pharmacological profile of the compound, ensuring it meets the stringent requirements for therapeutic applications.

One of the most intriguing aspects of 4-3-(trifluoromethyl)phenylazetidin-2-one is its potential role in addressing unmet medical needs. Research has highlighted its activity against certain enzymatic targets implicated in diseases such as cancer and inflammation. By leveraging structure-based drug design strategies, scientists have been able to generate derivatives with improved pharmacokinetic properties, including enhanced solubility and reduced toxicity. These developments underscore the importance of 4-3-(trifluoromethyl)phenylazetidin-2-one as a building block in modern medicinal chemistry.

The synthesis of 4-3-(trifluoromethyl)phenylazetidin-2-one presents both challenges and opportunities for synthetic chemists. The introduction of the trifluoromethyl group requires specialized methodologies to ensure high yield and purity. However, recent innovations in fluorination techniques have made it feasible to incorporate this moiety into complex molecules with greater ease. Furthermore, green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste and energy consumption without compromising efficiency.

As interest in targeted therapies grows, 4-3-(trifluoromethyl)phenylazetidin-2-one continues to be evaluated for its potential in personalized medicine. By understanding how individual genetic variations influence drug response, researchers can tailor therapeutic strategies to maximize efficacy while minimizing side effects. The compound’s unique structural features make it an attractive candidate for developing next-generation drugs that are better suited to diverse patient populations.

The future prospects for 4-3-(trifluoromethyl)phenylazetidin-2-one are promising, with ongoing studies exploring its role in novel therapeutic interventions. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. As our understanding of disease mechanisms evolves, so too will our ability to harness compounds like 4-3-(trifluoromethyl)phenylazetidin-2-one to improve human health outcomes.